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Compound of Interest

Compound Name: 2,3-Dibromo-1-propanol

Cat. No.: B041173 Get Quote

Application Notes and Protocols for 2,3-
Dibromo-1-propanol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of 2,3-
Dibromo-1-propanol (CAS No. 96-13-9), a chemical intermediate used in the synthesis of

flame retardants, insecticides, and pharmaceuticals.[1] Due to its toxicity and carcinogenicity,

strict adherence to these protocols is essential to ensure personnel safety and environmental

protection.

Chemical and Physical Properties
2,3-Dibromo-1-propanol is a colorless to light yellow, viscous liquid.[1][2] A summary of its key

quantitative properties is provided in the table below for easy reference.
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Property Value Reference

Molecular Formula C₃H₆Br₂O [1]

Molecular Weight 217.89 g/mol [1]

Density 2.12 g/mL at 25 °C [2]

Boiling Point
219 °C (decomposes); 95-97

°C at 10 mmHg
[2]

Melting Point 9 °C [2]

Flash Point >110 °C (>230 °F) [2]

Water Solubility 5-10 g/100 mL at 20 °C [2]

Vapor Pressure 0.0675 mmHg at 25 °C [2]

Refractive Index n20/D 1.559 [2]

Hazard Information and Safety Precautions
2.1 Hazard Summary

2,3-Dibromo-1-propanol is classified as a hazardous substance with the following primary

concerns:

Toxicity: It is harmful if swallowed, inhaled, or absorbed through the skin.[2]

Carcinogenicity: It is reasonably anticipated to be a human carcinogen.[3]

Irritation: It is an irritant to the skin, eyes, mucous membranes, and upper respiratory tract.

Environmental Hazard: It is harmful to aquatic life with long-lasting effects.[2]

When heated to decomposition, it can emit toxic fumes of carbon monoxide, carbon dioxide,

and hydrogen bromide gas.

2.2 Safety Precautions
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Designated Work Area: All work with 2,3-Dibromo-1-propanol should be conducted in a

designated area within a certified chemical fume hood to minimize inhalation exposure.

Engineering Controls: A properly functioning chemical fume hood is essential. The work

surface should be covered with absorbent, plastic-backed paper to contain any potential

spills.

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling the chemical and before leaving the work

area.

Transportation: When transporting 2,3-Dibromo-1-propanol, use sealed, unbreakable

secondary containers.

Personal Protective Equipment (PPE)
The following PPE must be worn when handling 2,3-Dibromo-1-propanol:

Gloves: Wear disposable nitrile gloves. For prolonged or direct contact, consider double-

gloving. Discard gloves immediately after use or if contamination is suspected.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

addition to goggles when there is a risk of splashing.

Lab Coat: A fully fastened laboratory coat must be worn.

Respiratory Protection: For operations with a high potential for aerosol generation that

cannot be adequately controlled by a fume hood, a NIOSH-approved respirator with an

organic vapor cartridge should be used.

Storage and Handling
4.1 Storage

Store in a cool, dry, well-ventilated area away from direct sunlight.

Keep containers tightly sealed.
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Store in a designated area for toxic and carcinogenic materials.

Incompatible with strong oxidizing agents. Keep segregated from these materials.

4.2 Handling

Before use, obtain and read the Safety Data Sheet (SDS).

Perform all manipulations within a chemical fume hood.

Use mechanical pipetting aids; never pipette by mouth.

Ensure all containers are clearly labeled with the chemical name and appropriate hazard

warnings.

Experimental Protocols
The following are generalized protocols for the use of 2,3-Dibromo-1-propanol. Specific

experimental conditions should be adapted based on the nature of the reaction.

5.1 General Reaction Setup

Preparation: Set up the reaction apparatus within a chemical fume hood. Cover the work

surface with absorbent paper.

Reagent Transfer: Carefully measure and transfer 2,3-Dibromo-1-propanol using a glass

syringe or pipette with a mechanical aid.

Reaction Conditions: If the reaction requires heating, use a well-controlled heating mantle

and a condenser to prevent the release of vapors.

Monitoring: Monitor the reaction progress using appropriate analytical techniques.

5.2 Reaction Quenching and Work-up

Quenching: For reactions involving excess brominating agents, a quenching step is

necessary. A solution of sodium metabisulfite or sodium thiosulfate can be used to neutralize

excess bromine. This should be done cautiously as the reaction can be exothermic.
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Extraction and Washing: After quenching, the product can be extracted using an appropriate

organic solvent. The organic layer should be washed with water and brine.

Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., sodium

sulfate), filter, and concentrate the solvent using a rotary evaporator.

Spill Management Protocol
In the event of a spill, follow these procedures immediately:

Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or in a

poorly ventilated space.

Isolate: Restrict access to the spill area.

Ventilate: Ensure the chemical fume hood is operating at maximum capacity.

Small Spills: For small spills, use absorbent paper to carefully pick up the liquid. Place the

contaminated paper in a sealed, labeled plastic bag for hazardous waste disposal.

Decontaminate: Clean the spill area with a soap and water solution. Follow with a

decontamination procedure as outlined in Section 7.0.

Reporting: Report the spill to the laboratory supervisor and the institutional safety office.

Decontamination Protocol
All surfaces and equipment that have come into contact with 2,3-Dibromo-1-propanol must be

decontaminated.

7.1 Equipment Decontamination

Initial Rinse: Rinse glassware and equipment with an appropriate solvent (e.g., ethanol or

acetone) to remove the bulk of the chemical. Collect the rinse solvent as hazardous waste.

Chemical Neutralization: Prepare a 10% aqueous solution of sodium thiosulfate. Immerse or

thoroughly rinse the equipment with this solution to neutralize any residual brominated

compounds. Let it sit for at least one hour.
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Final Cleaning: Wash the equipment with soap and water, followed by a final rinse with

deionized water.

7.2 Surface Decontamination

Initial Wipe: Wipe the contaminated surface with absorbent paper soaked in a soap and

water solution.

Neutralization: Wipe the surface with a cloth soaked in a 10% sodium thiosulfate solution.

Final Wipe: Wipe the surface with a clean, wet cloth to remove any residue.

Waste Disposal Protocol
All waste containing 2,3-Dibromo-1-propanol must be treated as hazardous waste.

Segregation: Do not mix waste containing 2,3-Dibromo-1-propanol with other waste

streams. It should be collected as halogenated organic waste.

Liquid Waste: Collect all liquid waste, including reaction mixtures and solvent rinses, in a

clearly labeled, sealed container. The label should indicate "Hazardous Waste: Halogenated

Organic Liquid" and list 2,3-Dibromo-1-propanol as a component.

Solid Waste: Collect all contaminated solid waste, such as gloves, absorbent paper, and

pipette tips, in a sealed plastic bag. The bag should be labeled "Hazardous Waste:

Halogenated Organic Solid" and placed in a designated solid waste container.

Disposal: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety office. Do not dispose of any 2,3-Dibromo-1-propanol
waste down the drain.
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Caption: Experimental Workflow for 2,3-Dibromo-1-propanol.
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Caption: Spill Response Protocol for 2,3-Dibromo-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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